Cas no 1172828-81-7 (3-Isobutyl-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carbohydrazide)

• Product Name: 3-Isobutyl-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carbohydrazide
• CAS No: 1172828-81-7
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 4683382
• Update Time: 2023-08-14

3-Isobutyl-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carbohydrazide
• 3-Isobutyl-6-methyl-4-oxo-3,4-dihydrofuro-[2,3-d]pyrimidine-5-carbohydrazide
• furo[2,3-d]pyrimidine-5-carboxylic acid, 3,4-dihydro-6-methyl-3-(2-methylpropyl)-4-oxo-, hydrazide

• Inchi： 1S/C12H16N4O3/c1-6(2)4-16-5-14-11-9(12(16)18)8(7(3)19-11)10(17)15-13/h5-6H,4,13H2,1-3H3,(H,15,17)
• InChI Key： NTQYJMHKEHFBJK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NN)=O)C2=C1N=CN(C2=O)CC(C)C

Computed Properties

• Exact Mass: 264.122
• Monoisotopic Mass: 264.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101